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Compound of Interest

Compound Name: 8-Phenyloctan-1-ol

Cat. No.: B078733

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance and physicochemical
properties of 8-Phenyloctan-1-ol against other widely used fragrance alcohols: Benzyl Alcohol,
Phenylethyl Alcohol, Geraniol, and Linalool. The information presented is supported by
available experimental data and detailed methodologies to assist in research and development.

Introduction to Fragrance Alcohols

Fragrance alcohols are a class of organic compounds containing a hydroxyl (-OH) group, which
contribute significantly to the scent profile of a wide array of products, from fine perfumes to
personal care items. Their functions extend beyond providing aroma; they can act as solvents,
fixatives, and modifiers of a fragrance's overall character and performance. This guide focuses
on 8-Phenyloctan-1-ol, a synthetic fragrance ingredient with a pleasant floral odor, and
compares it with other key fragrance alcohols to provide a comprehensive overview for
scientific application.[1][2]

Physicochemical Properties

The physical and chemical properties of fragrance alcohols are crucial determinants of their
behavior in a formulation, affecting their volatility, solubility, and stability. A comparison of these
properties is essential for formulators to predict how a fragrance will perform.
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8-
Benzyl Phenylethyl . .
Property Phenylocta Geraniol Linalool
Alcohol Alcohol
n-1-ol
Chemical
C14H220 C7HsO CsH100 Ci10H1s80 C10H1s80
Formula
Molecular
Weight ( 206.32[1][2] 108.14 122.16 154.25[3] 154.25[4][5]
g/mol )
N , 126-128 (at
Boiling Point
. 0.2 mmHg)[2] 205.3 219-221 229-230[7] 198-199[4]
4
[6]
Density (g/mL
0.942[2][6] ~1.04 1.020 0.879 0.858-0.868
at 20°C)
Flash Point 125-127 (at
93-100.4 102 108-113 71-81
(°C) 0.2 mmHg)[2]
Vapor
Pressure _
Not Available 0.1 0.09 0.0174 0.225
(mmHg at
25°C)
o Not miscible Slightly Slightly N
Solubility in - Low solubility
or difficult to soluble (4 soluble (2 1.589 g/L[4]
Water ) (100 mg/L)[3]
mix[2][6] /100 mL)[3] mL/100 mL)
_ Floral, with a
Odor Pleasant Mild, pleasant  Floral, rose- Sweet, floral, lch of
ouch o
Description floral[1] aromatic[3] like[8][9] rose-like[3][7] o
spiciness[4]

Note: Quantitative experimental data for the odor threshold, substantivity, and volatility of 8-

Phenyloctan-1-ol are not readily available in publicly accessible literature.

Olfactory Performance
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The olfactory performance of a fragrance alcohol is a critical aspect of its utility. This is primarily
assessed by its odor threshold, which is the lowest concentration of a compound that is
perceivable by the human sense of smell, and its substantivity, which refers to the longevity of
the fragrance on a substrate.

Fragrance Alcohol Odor Threshold (in air) Substantivity (Longevity)

8-Phenyloctan-1-ol Data not available Data not available

Low volatility suggests

Benzyl Alcohol 5.5 ppm .
moderate substantivity.
Phenylethyl Alcohol ~0.044 ppm (in liquid paraffin) Moderate
Geraniol 4 - 75 ppb[3] Moderate
S)-(+): 7.4 ppb, (R)-(-): 0.8
Linalool (St ppb. (R)-0) 12-16 hours at 100%[10][11]
ppb[4]

Experimental Protocols

To ensure objective and reproducible comparisons of fragrance performance, standardized
experimental protocols are essential. Below are detailed methodologies for key experiments.

Experimental Workflow for Odor Threshold
Determination

This workflow is based on the principles outlined in standard practices such as ASTM E679.
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Workflow for Odor Threshold Determination

Sample Preparation

Prepare a series of
ascending concentrations Prepare blank samples
of the fragrance alcohol of the solvent alone.
in a suitable solvent. /

/

AN
AN
Sen%qy Evalylf)n

Present samples to a
trained sensory panel in a
controlled environment.

:

Use a forced-choice method
(e.g., triangle test).

:

Panelists identify the
'odd’ sample in each set.

Data Analysis

Record the concentration at
which each panelist correctly
identifies the odorant.

:

Calculate the group threshold as the
geometric mean of individual thresholds.

Click to download full resolution via product page

Caption: A simplified workflow for determining the odor detection threshold of a fragrance
compound.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b078733?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Experimental Protocol for Fragrance Substantivity
Evaluation (on Skin)

This protocol outlines a sensory evaluation method for assessing the longevity of a fragrance
on the skin.[12][13]

o Panelist Selection: Recruit a panel of trained sensory assessors with normal olfactory acuity.
e Product Application:
o Panelists should avoid using any scented products for at least 24 hours prior to the test.

o Apply a standardized amount (e.g., 0.1 mL) of the fragrance solution to a designated area
on the panelists’ forearms.[12]

o Evaluation:
o Evaluations are conducted in a well-ventilated, odor-free room.

o Panelists assess the fragrance intensity at specified time intervals (e.g., 0, 1, 2, 4, 6, and 8
hours) after application.[12][13]

o Intensity is rated on a labeled magnitude scale (e.g., from "no scent" to "very strong

scent").

o Data Analysis: The mean intensity ratings at each time point are calculated to generate a
fragrance evaporation curve, which represents the substantivity.
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Workflow for Fragrance Substantivity Evaluation

Preparation

Select and train
sensory panelists.

:

Panelists acclimatize to
odor-free environment.

Appligation
4

Apply standardized amount
of fragrance to panelists' skin.

Evaluation

Panelists rate odor intensity
at predefined time intervals
(t=0, 1h, 2h, 4h, 6h, 8h).

\\
\Analysis

Use a labeled Collect and analyze
magnitude scale for rating. intensity ratings.

:

Generate fragrance
evaporation curves.

Click to download full resolution via product page
Caption: A workflow illustrating the sensory evaluation of fragrance substantivity on skin.

Olfactory Signal Transduction Pathway

The perception of fragrance molecules is initiated by their interaction with olfactory receptors in
the nasal cavity, triggering a complex signaling cascade that results in the perception of smell.
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Olfactory Signal Transduction Pathway
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Caption: The signal transduction pathway for the sense of smell.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b078733?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Conclusion

This comparative guide highlights the key properties of 8-Phenyloctan-1-ol in the context of
other well-established fragrance alcohols. While 8-Phenyloctan-1-ol is noted for its pleasant
floral scent, a significant gap exists in the publicly available quantitative data regarding its
olfactory performance, such as odor threshold and substantivity. In contrast, alcohols like
Benzyl Alcohol, Phenylethyl Alcohol, Geraniol, and Linalool are well-characterized, providing a
solid basis for comparison. The provided experimental protocols offer a framework for
generating the necessary data to fully characterize novel fragrance ingredients like 8-
Phenyloctan-1-ol, enabling a more direct and quantitative comparison with existing
alternatives. Further research to determine these key performance indicators for 8-
Phenyloctan-1-ol is warranted to fully understand its potential and optimize its application in
the fragrance industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.nikoochem.com/how-to-test-the-longevity-of-perfume.html
https://www.zurkoresearch.com/noticias/the-world-of-fragrances/
https://www.benchchem.com/product/b078733#comparison-of-8-phenyloctan-1-ol-with-other-fragrance-alcohols
https://www.benchchem.com/product/b078733#comparison-of-8-phenyloctan-1-ol-with-other-fragrance-alcohols
https://www.benchchem.com/product/b078733#comparison-of-8-phenyloctan-1-ol-with-other-fragrance-alcohols
https://www.benchchem.com/product/b078733#comparison-of-8-phenyloctan-1-ol-with-other-fragrance-alcohols
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b078733?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

